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Abstract
Dialuminium chloride pentahydroxide, registered under CAS number 12042-91-0, is a

complex inorganic salt commonly known as Aluminum Chlorohydrate (ACH). It belongs to the

family of Polyaluminum Chloride (PAC) compounds.[1][2] This substance is a group of specific,

water-soluble aluminum salts with the general formula AlnCl3n-m(OH)m.[2] The variation most

frequently utilized is Al2Cl(OH)5.[2] Due to its polymeric nature and high cationic charge, it

serves as a highly effective active ingredient in two primary applications: as an antiperspirant in

cosmetic and over-the-counter drug products and as a coagulant in water and wastewater

treatment.[1][3] This technical guide provides a comprehensive overview of its physicochemical

properties, mechanisms of action, and detailed experimental protocols for its analysis and

efficacy evaluation, tailored for a scientific audience.

Physicochemical Properties
Dialuminium chloride pentahydroxide is commercially available as both a white solid powder

and a colorless to pale yellow, transparent aqueous solution.[1][4][5] The properties can vary

slightly based on the grade (e.g., water treatment vs. cosmetic/pharmaceutical) and

concentration.[4]
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Table 1: Physicochemical Properties of Dialuminium Chloride Pentahydroxide (CAS 12042-

91-0)

Property Value Source(s)

Chemical Formula
Al2(OH)5Cl · 2H2O

(representative)
[1][6]

General Formula
[Al2(OH)nCl6-n]m (where n=1-

5, m≤10)
[7]

Molecular Weight
174.45 g/mol (anhydrous

Al2(OH)5Cl)
[8]

210.48 g/mol (dihydrate) [4][6]

Appearance
White to off-white powder or

colorless/pale yellow liquid
[3][5]

Odor Odorless [3][9]

Solubility
Readily soluble in water and

alcohol
[2][3][7]

Density (50% Solution) 1.33 - 1.35 g/mL at 20°C [1][4]

Density (Powder) 1.5 - 1.96 g/cm³ [5]

pH (15% w/w Solution) 3.5 - 5.0 [4][10]

Boiling Point ~100°C (decomposes) [7]

Basicity 75% - 90% [1][4]

Mechanisms of Action
The utility of dialuminium chloride pentahydroxide stems from two distinct physicochemical

mechanisms: sweat duct obstruction in antiperspirant applications and charge neutralization

followed by flocculation in water treatment.

Antiperspirant Mechanism: Sweat Duct Occlusion
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The primary mechanism of action as an antiperspirant is the physical obstruction of the distal

eccrine (sweat) gland ducts.[11] This is not a systemic or pharmacological effect but a topical,

physical blockage.

Application & Diffusion: The ACH is applied topically to the skin surface. Its components

diffuse into the sweat duct.

Interaction with Sweat Proteins: Upon contact with sweat, the highly charged polycationic

aluminum species interact with proteins and mucopolysaccharides present in the sweat and

lining the duct.[11][12]

Aggregation and Plug Formation: This interaction causes the aggregation and precipitation of

these proteins, forming an amorphous, gel-like plug.[12][13] This plug physically blocks the

duct, preventing sweat from reaching the skin's surface.[11][14]

Restoration: The plug is temporary and is naturally expelled over time with the normal

process of skin renewal (epidermal turnover), necessitating reapplication of the product.[11]
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Fig. 1: Mechanism of action for antiperspirant activity.
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Water Treatment Mechanism: Coagulation and
Flocculation
In water treatment, ACH acts as a coagulant to remove suspended solids, colloids, and

dissolved organic matter.[1][2] Its high charge makes it more effective than simpler aluminum

salts like aluminum sulfate.[2]

Coagulation (Charge Neutralization): When added to water, the highly positive polynuclear

aluminum ions neutralize the negative surface charges of suspended particles (e.g., clay,

organic matter). This destabilizes the colloids, overcoming the repulsive forces that keep

them in suspension.

Flocculation (Bridging): The long-chain polymeric nature of ACH allows it to act as a bridge,

binding the newly destabilized particles together. Gentle mixing during this stage promotes

collisions, forming larger, visible aggregates called "flocs."

Sedimentation: These macroflocs are denser than water and settle out through gravity,

allowing for their removal by clarification or filtration, thus purifying the water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://aluminumchlorohydrate.com/list_164/3388.html
https://aluminumchlorohydrate.com/list_164/3388.html
https://en.wikipedia.org/wiki/Aluminium_chlorohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-Chlorohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Aluminum-Chlorohydrate
https://www.iropolymer.com/Water/Aluminum-Chlorohydrate.htm
https://www.iropolymer.com/Water/Aluminum-Chlorohydrate.htm
https://elchemy.com/product/aluminum-chlorohydrate-296
https://elchemy.com/product/aluminum-chlorohydrate-296
https://www.irochemical.com/product-detail/aluminum-chlorohydrate/
https://www.alfa-chemistry.com/product/aluminum-chlorohydrate-cas-12042-91-0-1220.html
https://trungtamthuoc.com/usp-en/aluminum-chlorohydrate-solution
https://trungtamthuoc.com/usp-en/aluminum-chlorohydrate-solution
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=1371
https://www.drugfuture.com/pharmacopoeia/usp32/pub/data/v32270/usp32nf27s0_m2050.html
https://www.sweathelp.org/treatments-hcp/topical-treatments/aluminum-chloride.html
https://pubs.rsc.org/en/content/articlelanding/2017/sm/c6sm02510b
https://pubs.rsc.org/en/content/articlelanding/2017/sm/c6sm02510b
https://www.droracle.ai/articles/325049/what-is-the-mechanism-of-action-moa-of-drysol
https://www.semanticscholar.org/paper/The-mechanism-of-eccrine-sweat-pore-plugging-by-Bretagne-Cotot/3481502eba88856ec9907a91c391033a34daa140
https://www.semanticscholar.org/paper/The-mechanism-of-eccrine-sweat-pore-plugging-by-Bretagne-Cotot/3481502eba88856ec9907a91c391033a34daa140
https://www.benchchem.com/product/b1588746#dialuminium-chloride-pentahydroxide-cas-number-12042-91-0-properties
https://www.benchchem.com/product/b1588746#dialuminium-chloride-pentahydroxide-cas-number-12042-91-0-properties
https://www.benchchem.com/product/b1588746#dialuminium-chloride-pentahydroxide-cas-number-12042-91-0-properties
https://www.benchchem.com/product/b1588746#dialuminium-chloride-pentahydroxide-cas-number-12042-91-0-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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